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Compound of Interest

Compound Name: N-methylaniline

Cat. No.: B092194 Get Quote

Essential Safety and Handling Guide for N-
Methylaniline
This guide provides critical safety, operational, and disposal information for laboratory

personnel, including researchers, scientists, and drug development professionals, who handle

N-methylaniline. Adherence to these procedures is essential for ensuring personal safety and

minimizing environmental impact.

N-methylaniline is a toxic and combustible liquid that can cause significant health effects

through inhalation, skin contact, or ingestion.[1] It may also cause damage to organs through

prolonged or repeated exposure. Therefore, strict adherence to the following personal

protective equipment (PPE) and handling protocols is mandatory.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling N-methylaniline to prevent

exposure.[2] The recommended equipment is detailed below.
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PPE Category Recommended Equipment Regulatory Standards

Eye and Face Protection

Chemical safety goggles or a

face shield are required to

prevent eye contact.[2][3][4]

Standard safety glasses are

not sufficient.[2]

OSHA 29 CFR 1910.133 or

European Standard EN166[2]

[4][5]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[2][5][6] Nitrile or

butyl rubber gloves are

recommended.[2][7] A lab coat

or a chemical-resistant apron

should also be worn.[2][8]

EU Directive 89/686/EEC and

the standard EN 374[4]

Respiratory Protection

All work should be performed

in a well-ventilated area,

preferably within a chemical

fume hood.[2][5] If engineering

controls are insufficient, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator with an organic

vapor cartridge should be

used.[2][5][6]

NIOSH/MSHA or European

Standard EN 149[5][6]

Quantitative Data Summary
The following table summarizes key quantitative data for N-methylaniline.
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Property Value

Flash Point 86 °C / 186.8 °F[1][5]

Autoignition Temperature 500 °C / 932 °F[5][6]

Vapor Pressure 0.4 mbar @ 20 °C[1]

Water Solubility 30 g/L[1]

Molecular Weight 107.16 g/mol [9]

Operational Plan: Safe Handling of N-methylaniline
Follow these step-by-step procedures for the safe handling of N-methylaniline in a laboratory

setting.

1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational before beginning any work.[2]

Verify that a safety shower and eyewash station are accessible and have been recently

tested.[6][8]

Remove all potential ignition sources from the work area, as N-methylaniline is a

combustible liquid.[5][6][8]

2. Handling the Chemical:

Don all required PPE as specified in the table above.[2]

Conduct all transfers and weighing of N-methylaniline within the chemical fume hood to

minimize vapor inhalation.[2][5]

Keep the container tightly sealed when not in use.[4][8]

Avoid all personal contact, including inhalation, ingestion, and skin and eye contact.[4][7]

3. In Case of Exposure:
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If inhaled: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[5]

In case of skin contact: Immediately wash the affected area with plenty of soap and water for

at least 15 minutes.[5][9] Remove contaminated clothing and wash it before reuse.[6][9]

Seek medical advice if irritation persists.[5]

In case of eye contact: Immediately flush the eyes with plenty of water for at least 15

minutes, also under the eyelids.[5] Seek immediate medical attention.[5]

If swallowed: Do NOT induce vomiting.[5] Rinse the mouth with water and seek immediate

medical attention.[3][4]

Disposal Plan: N-methylaniline Waste
Proper disposal of N-methylaniline and its containers is crucial to prevent environmental

contamination.[1]

1. Waste Segregation and Collection:

N-methylaniline is considered hazardous waste.[1][6]

Collect all N-methylaniline waste in a designated, properly labeled, and sealed container.

[10] The container should be clearly marked as "Hazardous Waste" and include the full

chemical name.[10]

Do not mix N-methylaniline waste with other chemical waste unless permitted by your

institution's Environmental Health and Safety (EHS) department.[10]

2. Storage of Waste:

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as acids and oxidizing agents.[8]

The storage area should have secondary containment to prevent the spread of material in

case of a leak.[10]

3. Final Disposal:
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Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

department or a licensed disposal company.[3][10]

Complete all necessary hazardous waste tags and documentation as required.[10]

Experimental Workflow for Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of N-methylaniline

Preparation

Handling

Disposal

Emergency Response

Verify Chemical Fume Hood Operation

Check Safety Shower & Eyewash
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Transfer/Weigh in Fume Hood
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Caption: Workflow for Safe Handling and Disposal of N-methylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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